Cas no 1401026-78-5 (2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine)

• Product Name: 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine
• CAS No: 1401026-78-5
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• MDL: MFCD27991638
• CID: 4786519
• PubChem ID: 73424985
• Update Time: 2025-05-30

2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(9-(PYRIDIN-2-YL)-6-OXASPIRO[4.5]DECAN-9-YL)ETHANAMINE
• 2-(9-pyridin-2-yl-6-oxaspiro[4.5]decan-9-yl)ethanamine
• AS-42749
• 9-(2-Pyridinyl)-6-oxaspiro[4.5]decane-9-ethanamine
• AKOS027333113
• MFCD27991638
• 1401026-78-5
• DB-186682
• SCHEMBL18886923
• 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine

• MDL： MFCD27991638
• Inchi： 1S/C16H24N2O/c17-10-8-15(14-5-1-4-11-18-14)9-12-19-16(13-15)6-2-3-7-16/h1,4-5,11H,2-3,6-10,12-13,17H2
• InChI Key： IJVNQJHHXLTQFV-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CN=2)(CCN)CC21CCCC2

Computed Properties

• Exact Mass: 260.188863393g/mol
• Monoisotopic Mass: 260.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 411.5±25.0 °C at 760 mmHg
• Flash Point: 202.6±23.2 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine

Comprehensive Overview of 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine (CAS No. 1401026-78-5)

In the realm of organic chemistry and pharmaceutical research, 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine (CAS No. 1401026-78-5) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and pyridine moiety, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its molecular scaffold, which offers versatility in synthetic modifications and biological interactions.

The compound's CAS No. 1401026-78-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its long-tail keyword name, 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine, reflects its complex architecture, combining a pyridine ring with a spirocyclic ether and an ethylamine side chain. This structural diversity makes it a candidate for targeting GPCRs (G-protein-coupled receptors) or enzyme inhibitors, aligning with current trends in precision medicine and small-molecule therapeutics.

Recent advancements in AI-driven drug design have spotlighted compounds like 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine. Computational models predict its potential bioavailability and binding affinity, addressing common search queries such as "how to optimize spirocyclic compounds for drug delivery" or "pyridine derivatives in CNS drug development." These topics resonate with the growing demand for neuroactive compounds and blood-brain barrier penetrants.

From a synthetic perspective, the 6-Oxaspiro4.5Decane core of this molecule offers steric constraints that can enhance selectivity in molecular recognition—a hot topic in medicinal chemistry forums. Laboratories focusing on heterocyclic synthesis often explore its ring-opening or functionalization strategies, answering frequent questions like "spirocyclic ether reactivity" or "amine protection in complex heterocycles."

Environmental and green chemistry trends also influence research around CAS No. 1401026-78-5. Scientists are investigating solvent-free routes to synthesize such compounds, responding to searches for "sustainable synthesis of spirocycles." Additionally, its potential as a ligand in catalysis aligns with interests in transition-metal complexes and renewable energy applications.

In summary, 2-(9-(Pyridin-2-Yl)-6-Oxaspiro4.5Decan-9-Yl)Ethanamine represents a nexus of innovation across multiple disciplines. Its CAS No. 1401026-78-5 ensures traceability, while its structural features cater to cutting-edge inquiries in drug discovery, materials science, and sustainable chemistry. As research progresses, this compound may unlock answers to some of the most pressing questions in modern science.